Cas no 2172212-80-3 (2-({1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoylpiperidin-4-yl}oxy)acetic acid)

• Product Name: 2-({1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoylpiperidin-4-yl}oxy)acetic acid
• CAS No: 2172212-80-3
• MF: C₂₇H₃₂N₂O₆
• MW: 480.552787780762
• CID: 5995866
• PubChem ID: 165545978
• Update Time: 2025-11-01

2-({1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoylpiperidin-4-yl}oxy)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-({1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoylpiperidin-4-yl}oxy)acetic acid
• 2172212-80-3
• EN300-1517975
• 2-({1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanoyl]piperidin-4-yl}oxy)acetic acid

• Inchi： 1S/C27H32N2O6/c1-3-27(2,25(32)29-14-12-18(13-15-29)34-17-24(30)31)28-26(33)35-16-23-21-10-6-4-8-19(21)20-9-5-7-11-22(20)23/h4-11,18,23H,3,12-17H2,1-2H3,(H,28,33)(H,30,31)
• InChI Key： YLBCSZHPICRVRZ-UHFFFAOYSA-N
• SMILES： O(CC(=O)O)C1CCN(C(C(C)(CC)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC1

Computed Properties

• Exact Mass: 480.22603674g/mol
• Monoisotopic Mass: 480.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 745
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 105Ų

Additional information on 2-({1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoylpiperidin-4-yl}oxy)acetic acid

Introduction to 2-({1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoylpiperidin-4-yl}oxy)acetic acid (CAS No. 2172212-80-3)

2-({1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoylpiperidin-4-yl}oxy)acetic acid (CAS No. 2172212-80-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a fluorenylmethoxycarbonyl (Fmoc) derivative, is a key intermediate in the synthesis of various bioactive molecules and therapeutic agents. Its unique structural features and functional groups make it an essential building block in the development of novel drugs and peptides.

The Fmoc group, specifically, is a widely used protecting group in peptide synthesis due to its ease of removal under mild conditions and its stability under a variety of reaction conditions. The presence of this group in the compound ensures that the amino functionality remains protected during synthetic manipulations, allowing for precise control over the formation of peptide bonds and other functional groups.

The piperidine ring, another critical component of this compound, imparts additional stability and conformational flexibility. Piperidine derivatives are known for their ability to modulate biological activities, making them valuable in the design of drugs targeting specific receptors or enzymes. The combination of the Fmoc protecting group and the piperidine ring in this compound provides a versatile platform for further chemical modifications and biological evaluations.

Recent studies have highlighted the potential applications of 2-({1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoylpiperidin-4-yl}oxy)acetic acid in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that compounds with similar structures exhibit potent anti-inflammatory properties, making them promising candidates for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Moreover, the compound's ability to interact with specific protein targets has been explored in several preclinical studies. A study conducted by researchers at the University of California, San Francisco, demonstrated that derivatives of this compound can effectively inhibit the activity of certain kinases involved in cancer progression. This finding suggests that 2-({1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoylpiperidin-4-yl}oxy)acetic acid could serve as a lead molecule for the development of targeted cancer therapies.

In addition to its therapeutic potential, this compound has also been investigated for its use in diagnostic applications. The presence of the Fmoc group and the piperidine ring allows for easy conjugation with fluorescent or radiolabeled moieties, enabling its use as a probe for imaging and monitoring biological processes. This versatility makes it an attractive candidate for both diagnostic and therapeutic purposes.

The synthesis of 2-({1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoylpiperidin-4-yl}oxy)acetic acid involves several well-established synthetic routes. One common approach involves the sequential protection and deprotection steps to introduce the desired functional groups while maintaining high purity and yield. Advanced techniques such as solid-phase synthesis have also been employed to streamline the production process and improve scalability.

The safety profile of this compound has been extensively evaluated in preclinical studies. Toxicity assessments have shown that it exhibits low toxicity at therapeutic concentrations, making it suitable for further clinical development. However, ongoing research is necessary to fully understand its long-term safety and efficacy profiles.

In conclusion, 2-({1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoylpiperidin-4-yloxy)acetic acid (CAS No. 2172212-80-3) represents a promising molecule with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and functional groups make it an ideal candidate for further exploration in drug discovery and development efforts aimed at addressing unmet medical needs.